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Introduction
Kyanite and sillimanite, along with andalusite, are aluminosilicate minerals that are polymorphs,

meaning they share the same chemical formula, Al₂SiO₅, but have different crystal structures.

[1][2][3] This structural difference arises from the distinct pressure and temperature conditions

under which they form.[4] Consequently, the presence of kyanite or sillimanite in metamorphic

rocks serves as a critical indicator for geologists to understand the pressure-temperature

history of the rock.[1][5] Kyanite is the high-pressure polymorph, while sillimanite is the high-

temperature polymorph.[1][2] These minerals are predominantly found in metamorphosed

sedimentary rocks rich in aluminum, such as pelites (e.g., shale and mudstone).[1][4]

Geological Formation
The formation of kyanite and sillimanite is intrinsically linked to the processes of regional and

contact metamorphism, where pre-existing rocks are subjected to elevated temperature and

pressure.

Kyanite Formation
Kyanite typically forms during regional metamorphism, a process associated with large-scale

tectonic events like mountain building.[6][7] This type of metamorphism is characterized by a

simultaneous increase in both pressure and temperature. Kyanite is a key mineral in what is
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known as the Barrovian metamorphic sequence, which represents a medium

pressure/temperature geothermal gradient.[8] The presence of kyanite generally indicates that

the rocks were subjected to high-pressure conditions, typically found deep within the Earth's

crust.[1][3] It is commonly found in metamorphic rocks such as schists and gneisses, often in

association with other minerals like garnet, staurolite, and mica.[1][6]

Sillimanite Formation
Sillimanite forms under conditions of high temperature and can be found in both regional and

contact metamorphic environments.[5][9] In regional metamorphism, as the temperature

continues to increase beyond the stability field of kyanite, sillimanite will begin to form.[4]

Sillimanite is also characteristic of the Buchan metamorphic sequence, which represents a

lower pressure/higher temperature geothermal gradient compared to the Barrovian sequence.

[6][8] Contact metamorphism, which occurs when rocks are heated by a nearby igneous

intrusion, also provides the high-temperature conditions necessary for sillimanite formation.[9]

Sillimanite is commonly found in high-grade metamorphic rocks like gneisses and schists.[5]

The transition between these minerals is governed by the principles of thermodynamics, with

each mineral being stable within a specific range of pressure and temperature conditions. The

point at which all three aluminosilicate polymorphs (kyanite, andalusite, and sillimanite) are in

equilibrium is known as the triple point.[1]

Data Presentation: Pressure-Temperature Stability
Fields
The stability fields of kyanite and sillimanite have been determined through numerous

experimental studies. The following table summarizes the quantitative data for the kyanite-

sillimanite equilibrium and the aluminosilicate triple point from key experimental work.
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Temperature (°C)
Pressure (kbar) for Kyanite
= Sillimanite Equilibrium

Experimental Study

600 6.0 - 6.5 Bohlen et al. (1991)

700 7.0 - 8.0 Bohlen et al. (1991)

800 9.5 - 10.0 Bohlen et al. (1991)

900 11.4 - 11.7 Bohlen et al. (1991)

1000 14.3 - 14.6 Bohlen et al. (1991)

Triple Point

501 ± 20 3.76 ± 0.3 Holdaway (1971)

530 ± 20 4.2 ± 0.3 Bohlen et al. (1991)

622 5.5 Richardson et al. (1969)

Experimental Protocols
The determination of the pressure-temperature stability fields of kyanite and sillimanite relies on

high-pressure, high-temperature experimental petrology. A common methodology involves the

use of a piston-cylinder apparatus. Additionally, the identification and characterization of these

minerals in natural rocks are performed through petrographic analysis.

Piston-Cylinder Experiments for Phase Equilibria
Objective: To determine the pressure and temperature conditions at which kyanite transforms

into sillimanite (and vice versa).

Methodology:

Sample Preparation: A starting material consisting of a mixture of fine-grained kyanite and

sillimanite is prepared. Natural, gem-quality minerals are often crushed to a fine powder to

increase reaction rates. The powdered sample is then loaded into a noble metal capsule,

typically made of platinum or gold, to prevent reaction with the pressure medium.[10]
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Apparatus: A piston-cylinder apparatus is used to generate the required high pressures and

temperatures.[10] The encapsulated sample is placed within a pressure assembly, which is

then inserted into the cylindrical pressure vessel.[10]

Experimental Run: The pressure is first increased to the desired level by advancing a piston

into the cylinder.[10] The sample is then heated to the target temperature by passing an

electric current through a surrounding furnace, often made of graphite.[10] The experiment is

held at these conditions for a specific duration, which can range from hours to days, to allow

the mineral reaction to proceed towards equilibrium.

Quenching: At the end of the experiment, the sample is rapidly cooled (quenched) to room

temperature while maintaining pressure. This is crucial to preserve the mineral assemblage

that was stable at the high-pressure and high-temperature conditions.

Analysis: The quenched sample is then carefully extracted from the capsule. The direction of

the reaction (i.e., whether kyanite grew at the expense of sillimanite or vice versa) is

determined by analyzing the changes in the relative proportions of the two minerals. This is

typically done using X-ray diffraction (XRD), which can quantify the amounts of each mineral

present. The results of multiple experiments at different pressures and temperatures are

used to bracket the equilibrium boundary between the two minerals.

Petrographic Analysis of Kyanite and Sillimanite Bearing
Rocks
Objective: To identify kyanite and sillimanite in a metamorphic rock sample and to determine

the textural relationships between the minerals, which can provide insights into the

metamorphic history.

Methodology:

Thin Section Preparation: A thin slice of the rock is cut using a diamond saw and mounted on

a glass slide. The slice is then ground down to a standard thickness of 30 micrometers, at

which point most minerals become transparent to light.[5] A coverslip is then placed on top.

Microscope Setup: A petrographic microscope, which is equipped with polarizers, is used for

the analysis.
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Observation in Plane-Polarized Light (PPL):

Color and Pleochroism: The color of the minerals is observed. Kyanite is typically colorless

to pale blue in PPL and can exhibit weak to moderate pleochroism (change in color as the

stage is rotated).[9][11] Sillimanite is typically colorless in PPL.

Relief: The relief of the minerals, which is a measure of the difference in refractive index

between the mineral and the mounting medium, is noted. Both kyanite and sillimanite have

high relief.

Cleavage: The presence and orientation of cleavage planes are examined. Kyanite has

one perfect and one good cleavage. Sillimanite has one perfect cleavage.

Habit: The characteristic crystal shape (habit) is observed. Kyanite often forms bladed or

columnar crystals. Sillimanite can occur as slender, needle-like (fibrous) crystals or as

prismatic crystals.[5]

Observation in Cross-Polarized Light (XPL):

Birefringence and Interference Colors: The analyzer is inserted to observe the interference

colors produced by the minerals. Kyanite shows first-order interference colors. Sillimanite

displays up to second-order interference colors.

Extinction Angle: The angle at which the mineral goes extinct (appears dark) as the stage

is rotated is measured. Kyanite has an inclined extinction. Sillimanite has a parallel

extinction.

Twinning: The presence of twinning can be observed in some kyanite crystals.

Interpretation: Based on the combination of these optical properties, kyanite and sillimanite

can be positively identified. The textural relationships, such as one mineral growing over the

other, can indicate the sequence of metamorphic reactions.

Mandatory Visualization
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Aluminosilicate Phase Diagram
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Caption: Aluminosilicate phase diagram showing the stability fields of kyanite, andalusite, and

sillimanite.
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Petrographic Analysis Workflow
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Caption: Workflow for the petrographic analysis of metamorphic rocks containing

aluminosilicate minerals.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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